Cas no 1896931-95-5 (2-(aminooxy)methyl-5-chlorophenol)

• Product Name: 2-(aminooxy)methyl-5-chlorophenol
• CAS No: 1896931-95-5
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 6176257
• PubChem ID: 117277053
• Update Time: 2025-08-05

2-(aminooxy)methyl-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)methyl-5-chlorophenol
• 1896931-95-5
• EN300-1980371
• 2-[(aminooxy)methyl]-5-chlorophenol

• Inchi： 1S/C7H8ClNO2/c8-6-2-1-5(4-11-9)7(10)3-6/h1-3,10H,4,9H2
• InChI Key： GTDNUIHLPUMWMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CON

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminooxy)methyl-5-chlorophenol

2-(Aminooxy)methyl-5-chlorophenol: A Comprehensive Overview

The compound CAS No. 1896931-95-5, also known as 2-(aminooxy)methyl-5-chlorophenol, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and versatile properties, making it a subject of extensive research in recent years.

2-(aminooxy)methyl-5-chlorophenol is characterized by its phenolic group, which plays a crucial role in its reactivity and functionality. The presence of the aminooxy group (-O-NH2) and the chloro substituent (-Cl) at the 5-position of the phenol ring introduces unique electronic and steric effects, enhancing its potential for various chemical transformations. Recent studies have highlighted its ability to participate in nucleophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 2-(aminooxy)methyl-5-chlorophenol involves a multi-step process that typically begins with the chlorination of phenol derivatives. The introduction of the aminooxy group is achieved through a carefully controlled reaction involving hydroxylamine or its derivatives. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the stringent requirements of modern chemical applications.

In terms of applications, 2-(aminooxy)methyl-5-chlorophenol has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable bonds with other functional groups makes it ideal for constructing bioactive molecules with potential therapeutic benefits. Recent advancements in medicinal chemistry have leveraged this compound to develop novel anti-inflammatory and antiviral agents, underscoring its importance in drug discovery.

Beyond pharmaceuticals, 2-(aminooxy)methyl-5-chlorophenol has also been explored in materials science for its role in polymer synthesis. The compound's reactivity allows it to serve as a building block for creating advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. These materials hold promise for use in high-performance applications, including aerospace and electronics.

The environmental impact of 2-(aminooxy)methyl-5-chlorophenol has also been a focus of recent research. Studies have examined its biodegradability and toxicity, providing insights into its safe handling and disposal. Efforts are underway to develop eco-friendly synthesis routes that minimize waste and reduce the compound's environmental footprint.

In conclusion, CAS No. 1896931-95-5, or 2-(aminooxy)methyl-5-chlorophenol, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a valuable asset in contemporary scientific research. As advancements continue to emerge, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.